Methyl 1-methyl-1H-indazole-3-carboxylate
Cat. No. B010902
Key on ui cas rn:
109216-60-6
M. Wt: 190.2 g/mol
InChI Key: MTCWFNXKOCOIJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:15][NH2:16].[CH3:17][OH:18].[CH3:1][n:2]1[n:3][c:4]([C:11]([O:12][CH3:13])=[O:14])[c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]12>>[CH3:1][n:2]1[n:3][c:4]([CH2:11][NH:16][CH3:15])[c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]12
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CN
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COC(=O)c1nn(C)c2ccccc12
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Outcomes
Product
|
Name
|
|
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Type
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product
|
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Smiles
|
CNCc1nn(C)c2ccccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
